9-(3,4-Dimethyl-5-pentylfuran-2-YL)nonanoic acid
9-(3,4-Dimethyl-5-pentylfuran-2-YL)nonanoic acid
3, 4-Dimethyl-5-pentyl-2-furannonanoic acid, also known as 9D5 or dime(9, 5), belongs to the class of organic compounds known as furanoid fatty acids. These are fatty acids containing a 5-alkylfuran-2-alkanoic acid. 3, 4-Dimethyl-5-pentyl-2-furannonanoic acid is considered to be a practically insoluble (in water) and relatively neutral molecule. 3, 4-Dimethyl-5-pentyl-2-furannonanoic acid has been primarily detected in urine. Within the cell, 3, 4-dimethyl-5-pentyl-2-furannonanoic acid is primarily located in the membrane (predicted from logP), cytoplasm and adiposome.
Brand Name:
Vulcanchem
CAS No.:
57818-40-3
VCID:
VC0117123
InChI:
InChI=1S/C20H34O3/c1-4-5-10-13-18-16(2)17(3)19(23-18)14-11-8-6-7-9-12-15-20(21)22/h4-15H2,1-3H3,(H,21,22)
SMILES:
CCCCCC1=C(C(=C(O1)CCCCCCCCC(=O)O)C)C
Molecular Formula:
C20H34O3
Molecular Weight:
322.5 g/mol
9-(3,4-Dimethyl-5-pentylfuran-2-YL)nonanoic acid
CAS No.: 57818-40-3
Reference Standards
VCID: VC0117123
Molecular Formula: C20H34O3
Molecular Weight: 322.5 g/mol
| CAS No. | 57818-40-3 |
|---|---|
| Product Name | 9-(3,4-Dimethyl-5-pentylfuran-2-YL)nonanoic acid |
| Molecular Formula | C20H34O3 |
| Molecular Weight | 322.5 g/mol |
| IUPAC Name | 9-(3,4-dimethyl-5-pentylfuran-2-yl)nonanoic acid |
| Standard InChI | InChI=1S/C20H34O3/c1-4-5-10-13-18-16(2)17(3)19(23-18)14-11-8-6-7-9-12-15-20(21)22/h4-15H2,1-3H3,(H,21,22) |
| Standard InChIKey | GGNZKBPHAMNUOU-UHFFFAOYSA-N |
| SMILES | CCCCCC1=C(C(=C(O1)CCCCCCCCC(=O)O)C)C |
| Canonical SMILES | CCCCCC1=C(C(=C(O1)CCCCCCCCC(=O)O)C)C |
| Description | 3, 4-Dimethyl-5-pentyl-2-furannonanoic acid, also known as 9D5 or dime(9, 5), belongs to the class of organic compounds known as furanoid fatty acids. These are fatty acids containing a 5-alkylfuran-2-alkanoic acid. 3, 4-Dimethyl-5-pentyl-2-furannonanoic acid is considered to be a practically insoluble (in water) and relatively neutral molecule. 3, 4-Dimethyl-5-pentyl-2-furannonanoic acid has been primarily detected in urine. Within the cell, 3, 4-dimethyl-5-pentyl-2-furannonanoic acid is primarily located in the membrane (predicted from logP), cytoplasm and adiposome. |
| Synonyms | F3 Acid |
| PubChem Compound | 13963865 |
| Last Modified | Nov 11 2021 |
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